Cas no 75630-71-6 (2-benzoyl-5,7-dibromo-1-benzofuran)

• Product Name: 2-benzoyl-5,7-dibromo-1-benzofuran
• CAS No: 75630-71-6
• MF: C₁₅H₈Br₂O₂
• MW: 380.030822753906
• CID: 2674595
• PubChem ID: 1482581
• Update Time: 2025-06-08

2-benzoyl-5,7-dibromo-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• (5,7-DIBROMO-1-BENZOFURAN-2-YL)(PHENYL)METHANONE
• (5,7-dibromo-1-benzofuran-2-yl)-phenylmethanone
• 2-benzoyl-5,7-dibromo-1-benzofuran
• MFCD01848499
• DTXCID30314309
• STL264647
• HMS579G18
• 10P-969
• Methanone, (5,7-dibromo-2-benzofuranyl)phenyl-
• (5,7-dibromobenzofuran-2-yl)(phenyl)methanone
• AKOS002222374
• F0371-0015
• Bionet1_003736
• CS-0331141
• Oprea1_726442
• DTXSID40363262
• 75630-71-6

• Inchi： 1S/C15H8Br2O2/c16-11-6-10-7-13(19-15(10)12(17)8-11)14(18)9-4-2-1-3-5-9/h1-8H
• InChI Key： LIOPLRFUVZPJKW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=C(C(C3C=CC=CC=3)=O)OC=21)Br

Computed Properties

• Exact Mass: 379.88706Da
• Monoisotopic Mass: 377.88910Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-benzoyl-5,7-dibromo-1-benzofuran

Introduction to 2-Benzoyl-5,7-dibromo-1-benzofuran (CAS No. 75630-71-6)

2-Benzoyl-5,7-dibromo-1-benzofuran, with the CAS number 75630-71-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzofurans, which are heterocyclic aromatic compounds characterized by a benzene ring fused with a furan ring. The presence of the benzoyl group and the dibromo substitution on the benzofuran scaffold imparts specific chemical and biological properties that make it an intriguing subject of study.

The synthesis of 2-benzoyl-5,7-dibromo-1-benzofuran typically involves multi-step reactions, including bromination, acylation, and cyclization processes. These synthetic routes have been optimized to achieve high yields and purity, making the compound more accessible for research and development purposes. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for its synthesis, which is a significant consideration in modern chemical practices.

In terms of its physical properties, 2-benzoyl-5,7-dibromo-1-benzofuran is a crystalline solid with a high melting point and limited solubility in common organic solvents. These properties can influence its handling and storage conditions, as well as its suitability for various applications. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) are commonly used to characterize the compound and confirm its structure.

The biological activity of 2-benzoyl-5,7-dibromo-1-benzofuran has been the focus of several studies. Research has shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, making it a promising candidate for further investigation in oncology. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, studies have explored its potential as an antimicrobial agent, demonstrating activity against both Gram-positive and Gram-negative bacteria.

Beyond its biological applications, 2-benzoyl-5,7-dibromo-1-benzofuran has also been investigated for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The presence of the bromine atoms can influence the electronic structure and charge transport properties of the material, which are crucial for optimizing device performance.

The environmental impact of 2-benzoyl-5,7-dibromo-1-benzofuran is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Studies on its biodegradability and ecotoxicity are ongoing to ensure that its use remains sustainable.

In conclusion, 2-Benzoyl-5,7-dibromo-1-benzofuran (CAS No. 75630-71-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure and biological activity make it an exciting area of research, with ongoing studies aimed at unlocking its full potential. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.